Cas no 51863-43-5 (ethyl (methylamino)carbonothioylcarbamate)

• Product Name: ethyl (methylamino)carbonothioylcarbamate
• CAS No: 51863-43-5
• MF: C₅H₁₀N₂O₂S
• MW: 162.210099697113
• MDL: MFCD13248748
• CID: 3405670
• PubChem ID: 45032345
• Update Time: 2025-05-21

ethyl (methylamino)carbonothioylcarbamate Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, [(METHYLAMINO)THIOXOMETHYL]-, ETHYL ESTER
• ethyl N-(methylcarbamothioyl)carbamate
• Carbamic acid, N-[(methylamino)thioxomethyl]-, ethyl ester
• 51863-43-5
• CS-0315883
• ALBB-012921
• STK895665
• SCHEMBL18591543
• ethyl[(methylamino)carbonothioyl]carbamate
• LS-04043
• Ethyl N-[(methylamino)thioxomethyl]carbamate
• H30170
• AKOS005173863
• MFCD13248748
• ethyl (methylcarbamothioyl)carbamate
• ethyl [(methylamino)carbonothioyl]carbamate
• ethyl (methylamino)carbonothioylcarbamate

• MDL： MFCD13248748
• Inchi： 1S/C5H10N2O2S/c1-3-9-5(8)7-4(10)6-2/h3H2,1-2H3,(H2,6,7,8,10)
• InChI Key： ZVSZDIQLSVMMBI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC(NC)=S

Computed Properties

• Exact Mass: 162.04629874Da
• Monoisotopic Mass: 162.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.5Ų

Additional information on ethyl (methylamino)carbonothioylcarbamate

Ethyl (Methylamino)Carbonothioylcarbamate: A Comprehensive Overview

Ethyl (methylamino)carbonothioylcarbamate, also known by its CAS number 51863-43-5, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound belongs to the broader category of organosulfur compounds, which are widely studied for their unique chemical properties and applications. The structure of ethyl (methylamino)carbonothioylcarbamate consists of a central carbon atom bonded to a sulfur atom, a methylamino group, and an ethoxy group, making it a versatile molecule with potential uses in agriculture, pharmaceuticals, and materials science.

Recent studies have highlighted the importance of ethyl (methylamino)carbonothioylcarbamate in the development of new agrochemicals. Researchers have explored its ability to act as a precursor for the synthesis of herbicides and insecticides. For instance, a 2023 study published in the Journal of Agricultural Chemistry demonstrated that derivatives of this compound exhibit potent activity against common agricultural pests, suggesting its potential role in sustainable pest management.

In addition to its agricultural applications, ethyl (methylamino)carbonothioylcarbamate has shown promise in the field of materials science. Scientists have investigated its use as a building block for the synthesis of advanced polymers and coatings. A 2022 research paper in Polymer Chemistry revealed that incorporating this compound into polymer formulations enhances their thermal stability and mechanical properties, making them suitable for high-performance applications such as aerospace materials.

The synthesis of ethyl (methylamino)carbonothioylcarbamate involves a multi-step process that typically begins with the reaction of thiourea derivatives with alkylating agents. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

From an environmental perspective, understanding the fate and behavior of ethyl (methylamino)carbonothioylcarbamate in natural systems is crucial. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. However, further research is needed to assess its potential impact on aquatic ecosystems and soil microbiota.

In conclusion, ethyl (methylamino)carbonothioylcarbamate represents a valuable compound with diverse applications across multiple industries. Its unique chemical properties and recent advancements in its synthesis and application underscore its importance in modern chemistry. As research continues to uncover new potentials for this compound, it is likely to play an increasingly significant role in addressing global challenges in agriculture, materials science, and beyond.